molecular formula C12H10N4O2 B5061312 3-(3-nitrophenyl)-1-phenyl-1-triazene CAS No. 63193-60-2

3-(3-nitrophenyl)-1-phenyl-1-triazene

Cat. No. B5061312
CAS RN: 63193-60-2
M. Wt: 242.23 g/mol
InChI Key: MKDXOZANWLVESV-UHFFFAOYSA-N
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Description

“3-(3-nitrophenyl)-1-phenyl-1-triazene” is a compound that contains a triazene group. Triazenes are a class of organic compounds that contain a nitrogen-nitrogen double bond with two nitrogen atoms. They are often used in the synthesis of other organic compounds due to their reactivity .


Molecular Structure Analysis

The molecular structure of “3-(3-nitrophenyl)-1-phenyl-1-triazene” would consist of a triazene group attached to a phenyl group and a nitrophenyl group. The presence of the nitro group might make the compound more reactive .


Chemical Reactions Analysis

Triazenes are known to undergo a variety of reactions, including decomposition into diazonium salts and amines, reaction with nucleophiles, and rearrangement reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of “3-(3-nitrophenyl)-1-phenyl-1-triazene” would depend on its specific structure. For example, the presence of the nitro group might make the compound more reactive and potentially explosive .

Mechanism of Action

The mechanism of action of “3-(3-nitrophenyl)-1-phenyl-1-triazene” would depend on its specific use. For example, if it were used as a reagent in organic synthesis, its mechanism of action would likely involve its decomposition into reactive intermediates .

Safety and Hazards

As with any chemical compound, “3-(3-nitrophenyl)-1-phenyl-1-triazene” should be handled with care. The presence of the nitro group could make the compound potentially explosive, and it could also be harmful if ingested or inhaled .

Future Directions

The future directions for research on “3-(3-nitrophenyl)-1-phenyl-1-triazene” would likely involve further exploration of its reactivity and potential uses in organic synthesis .

properties

IUPAC Name

3-nitro-N-phenyldiazenylaniline
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H10N4O2/c17-16(18)12-8-4-7-11(9-12)14-15-13-10-5-2-1-3-6-10/h1-9H,(H,13,14)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MKDXOZANWLVESV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)N=NNC2=CC(=CC=C2)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H10N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70292814
Record name (1E)-3-(3-nitrophenyl)-1-phenyltriaz-1-ene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70292814
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

242.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

0.2 [ug/mL] (The mean of the results at pH 7.4)
Record name SID49649492
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Product Name

(1E)-3-(3-nitrophenyl)-1-phenyltriaz-1-ene

CAS RN

63193-60-2
Record name NSC85672
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=85672
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name (1E)-3-(3-nitrophenyl)-1-phenyltriaz-1-ene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70292814
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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